Cas no 858126-26-8 (2-(azepan-1-yl)-5-(trifluoromethyl)aniline)
858126-26-8 structure
Product Name:2-(azepan-1-yl)-5-(trifluoromethyl)aniline
CAS No:858126-26-8
MF:C13H17F3N2
MW:258.282693624496
MDL:MFCD08246126
CID:1079356
PubChem ID:9156594
Update Time:2025-04-20
2-(azepan-1-yl)-5-(trifluoromethyl)aniline Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-Azepanyl)-5-(trifluoromethyl)aniline
- 2-(azepan-1-yl)-5-(trifluoromethyl)aniline
- 2-azepan-1-yl-5-(trifluoromethyl)aniline
- 1-[2-amino-4-(trifluoromethyl)phenyl]-hexahydro-1H-azepine
- 858126-26-8
- EN300-24226
- AKOS000100370
- SB81480
- SCHEMBL1110503
- Z169917674
- CS-0456458
- G43042
- DB-391713
-
- MDL: MFCD08246126
- Inchi: 1S/C13H17F3N2/c14-13(15,16)10-5-6-12(11(17)9-10)18-7-3-1-2-4-8-18/h5-6,9H,1-4,7-8,17H2
- InChI Key: QZWMLICXQMNDKW-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=C(C=1)N)N1CCCCCC1)(F)F
Computed Properties
- Exact Mass: 258.13438304g/mol
- Monoisotopic Mass: 258.13438304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 29.3Ų
2-(azepan-1-yl)-5-(trifluoromethyl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM300579-5g |
2-(Azepan-1-yl)-5-(trifluoromethyl)aniline |
858126-26-8 | 95% | 5g |
$421 | 2021-06-09 | |
| Chemenu | CM300579-5g |
2-(Azepan-1-yl)-5-(trifluoromethyl)aniline |
858126-26-8 | 95% | 5g |
$*** | 2023-05-29 | |
| Enamine | EN300-24226-0.05g |
2-(azepan-1-yl)-5-(trifluoromethyl)aniline |
858126-26-8 | 95.0% | 0.05g |
$86.0 | 2025-02-20 | |
| Enamine | EN300-24226-0.1g |
2-(azepan-1-yl)-5-(trifluoromethyl)aniline |
858126-26-8 | 95.0% | 0.1g |
$129.0 | 2025-02-20 | |
| Enamine | EN300-24226-0.25g |
2-(azepan-1-yl)-5-(trifluoromethyl)aniline |
858126-26-8 | 95.0% | 0.25g |
$183.0 | 2025-02-20 | |
| Enamine | EN300-24226-0.5g |
2-(azepan-1-yl)-5-(trifluoromethyl)aniline |
858126-26-8 | 95.0% | 0.5g |
$342.0 | 2025-02-20 | |
| Enamine | EN300-24226-1.0g |
2-(azepan-1-yl)-5-(trifluoromethyl)aniline |
858126-26-8 | 95.0% | 1.0g |
$457.0 | 2025-02-20 | |
| Enamine | EN300-24226-2.5g |
2-(azepan-1-yl)-5-(trifluoromethyl)aniline |
858126-26-8 | 95.0% | 2.5g |
$894.0 | 2025-02-20 | |
| Enamine | EN300-24226-5.0g |
2-(azepan-1-yl)-5-(trifluoromethyl)aniline |
858126-26-8 | 95.0% | 5.0g |
$1322.0 | 2025-02-20 | |
| Enamine | EN300-24226-10.0g |
2-(azepan-1-yl)-5-(trifluoromethyl)aniline |
858126-26-8 | 95.0% | 10.0g |
$1962.0 | 2025-02-20 |
2-(azepan-1-yl)-5-(trifluoromethyl)aniline Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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